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Compound of Interest

Disodium pyridine-2,6-
Compound Name:
dicarboxylate

Cat. No.: B103295

The proper disposal of disodium pyridine-2,6-dicarboxylate, and its parent compound
pyridine-2,6-dicarboxylic acid, is crucial for laboratory safety and environmental protection. This
substance is classified as a hazardous material, causing skin, eye, and respiratory irritation.[1]
[2][3] As such, it must be managed as chemical waste in accordance with local, state, and
federal regulations.[1]

Immediate Safety and Disposal Protocol

This protocol outlines the necessary steps for the safe handling and disposal of disodium
pyridine-2,6-dicarboxylate waste. Adherence to these procedures minimizes risks to
personnel and the environment.

Step 1: Personal Protective Equipment (PPE) Before handling the chemical waste, ensure you
are wearing appropriate PPE. This includes:

Safety glasses or goggles[4]

Chemical-resistant gloves|[5]

A lab coat or other protective clothing[1]

If dust is generated, respiratory protection is required[5]

Step 2: Waste Collection and Segregation
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o Designated Container: Collect waste disodium pyridine-2,6-dicarboxylate in a clearly
labeled, compatible container.[6] The container must be in good condition with a secure,
screw-top cap.[7]

e Labeling: The waste container must be labeled with the words "Hazardous Waste" and the
full chemical name: "Disodium Pyridine-2,6-dicarboxylate".[8]

e Segregation: Do not mix this waste with other substances.[6] It is incompatible with strong
acids, bases, and oxidizing agents.[4] Store it separately from these materials.[7]

Step 3: Storage in a Satellite Accumulation Area (SAA)

e Location: Store the sealed waste container in a designated SAA, which should be at or near
the point of generation.[8]

» Container Management: Keep the waste container closed at all times, except when adding
waste.[6]

 Inspection: Weekly inspections of the SAA are necessary to check for any leaks or container
degradation.[7]

Step 4: Arranging for Disposal

e Contact EHS: Never dispose of this chemical down the drain or in regular trash.[4][9] Contact
your institution's Environmental Health and Safety (EHS) department or a licensed chemical
waste disposal company to arrange for pickup.[8][10]

o Container Limits: Be aware of accumulation limits. Partially filled containers can typically be
stored for up to one year, but once a container is full, it must be removed from the SAA within
three days.[7]

Step 5: Handling Spills and Empty Containers

e Minor Spills: For small spills, immediately clean the area. Avoid breathing any dust and
prevent contact with skin and eyes.[1] Sweep the solid material into a suitable container for
disposal.[10]
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o Empty Containers: Empty containers may still contain hazardous residue.[1] Do not cut, drill,
or weld them.[1] Handle uncleaned containers as you would the product itself and consult
your EHS for proper disposal procedures, which may include triple rinsing with the rinsate

collected as hazardous waste.[5][6]

Safety and Environmental Data

The following table summarizes key quantitative data for the parent compound, pyridine-2,6-

dicarboxylic acid, which informs the required disposal procedures.
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Property Value Significance Citation
) ) Can form dust clouds
_ White crystalline
Physical State that may be [1]
powder S
combustible if ignited.
~2.0 (fora 5 g/L The acidic nature
pH agueous solution at classifies it as a [415]
20°C) corrosive solid.
The temperature at
] which it can vaporize
Flash Point 188 °C o [4]
to form an ignitable
mixture in air.
The temperature at
Autoignition which it will ignite
620 °C _ [4]
Temperature without an external
spark.
Indicates potential
322 mg/L for Fathead harm to aquatic life,
Aquatic Toxicity Minnow (Pimephales reinforcing that it e
(LC50) promelas) over 96 should not be
hours disposed of down the
drain.
While it shows
- significant
) - 89.2% degradation in ] o
Biodegradability ) biodegradation, its [5]
14 days (aerobic) o o
initial toxicity warrants
controlled disposal.
A low value indicates
high water solubility
Log P (octanol/water) <0.3 [5][10]

and mobility in the

environment.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of
disodium pyridine-2,6-dicarboxylate waste in a laboratory setting.

Waste Generated:
Disodium Pyridine-2,6-dicarboxylate

'

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Place in Labeled,

Compatible Hazardous Waste Container

Is container kept closed
when not in use?

Close Container Immediately

Step 3: Store Container in
Designated Satellite Accumulation Area (SAA)

Is container full?

No
Step 4: Contact EHS for Continue to Store Safely in SAA
Waste Pickup within 3 Days (Max 1 year)

EHS Collects Waste for
Proper Disposal
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Caption: Workflow for the safe disposal of disodium pyridine-2,6-dicarboxylate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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